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Compound of Interest

Compound Name: Swertiaside

Cat. No.: B15623992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Swertiaside is a secoiridoid glycoside, a class of natural products known for their diverse

biological activities. Found in plants of the Swertia genus, Swertiaside has garnered interest

within the scientific community for its potential therapeutic applications. This technical guide

provides a comprehensive overview of the spectroscopic data for Swertiaside, including

Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS) data, to support

researchers in its identification, characterization, and further development. The information

presented herein is crucial for quality control, structural confirmation, and as a foundation for

mechanistic studies.

Chemical Structure
The chemical structure of Swertiaside is presented below. It consists of a secoiridoid aglycone

linked to a glucose molecule.

Chemical Formula: C₂₃H₂₈O₁₂[1]

Molecular Weight: 496.5 g/mol [1]

Figure 1: Chemical Structure of Swertiaside
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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